Cas no 2172124-37-5 (5-({3-(benzyloxy)-2-methylpropylsulfanyl}methyl)furan-2-carboxylic acid)

5-({3-(Benzyloxy)-2-methylpropylsulfanyl}methyl)furan-2-carboxylic acid is a furan-based carboxylic acid derivative featuring a benzyloxy-substituted propylthioether side chain. This compound is of interest in synthetic organic chemistry due to its multifunctional structure, which combines a furan ring, a thioether linkage, and a carboxylic acid group, enabling diverse reactivity. The benzyloxy moiety provides potential for further derivatization, while the methyl substitution enhances steric control in reactions. Its structural complexity makes it a valuable intermediate for pharmaceutical or materials science applications, particularly in the development of bioactive molecules or functionalized polymers. The compound's stability and solubility profile facilitate handling in various synthetic workflows.
5-({3-(benzyloxy)-2-methylpropylsulfanyl}methyl)furan-2-carboxylic acid structure
2172124-37-5 structure
Product Name:5-({3-(benzyloxy)-2-methylpropylsulfanyl}methyl)furan-2-carboxylic acid
CAS No:2172124-37-5
MF:C17H20O4S
MW:320.403304100037
CID:6162410
PubChem ID:165747040
Update Time:2025-06-14

5-({3-(benzyloxy)-2-methylpropylsulfanyl}methyl)furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-({3-(benzyloxy)-2-methylpropylsulfanyl}methyl)furan-2-carboxylic acid
    • EN300-1277643
    • 2172124-37-5
    • 5-({[3-(benzyloxy)-2-methylpropyl]sulfanyl}methyl)furan-2-carboxylic acid
    • Inchi: 1S/C17H20O4S/c1-13(9-20-10-14-5-3-2-4-6-14)11-22-12-15-7-8-16(21-15)17(18)19/h2-8,13H,9-12H2,1H3,(H,18,19)
    • InChI Key: RUHYQRJBXDQMMI-UHFFFAOYSA-N
    • SMILES: S(CC1=CC=C(C(=O)O)O1)CC(C)COCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 320.10823029g/mol
  • Monoisotopic Mass: 320.10823029g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 9
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 85Ų

5-({3-(benzyloxy)-2-methylpropylsulfanyl}methyl)furan-2-carboxylic acid Pricemore >>

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Additional information on 5-({3-(benzyloxy)-2-methylpropylsulfanyl}methyl)furan-2-carboxylic acid

Comprehensive Overview of 5-({3-(benzyloxy)-2-methylpropylsulfanyl}methyl)furan-2-carboxylic acid (CAS No. 2172124-37-5)

The compound 5-({3-(benzyloxy)-2-methylpropylsulfanyl}methyl)furan-2-carboxylic acid (CAS No. 2172124-37-5) is a furan-based derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a benzyloxy group and a methylpropylsulfanyl moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting inflammatory pathways and metabolic disorders.

In recent years, the demand for furan-2-carboxylic acid derivatives has surged, driven by their role in developing novel therapeutics. The benzyloxy functional group in this compound enhances its lipophilicity, improving membrane permeability—a critical factor in drug design. Additionally, the methylpropylsulfanyl side chain contributes to its stability and reactivity, making it a valuable building block for organic synthesis. These attributes align with current trends in precision medicine and green chemistry, where efficient and sustainable synthetic routes are prioritized.

One of the most searched questions related to this compound is: "What are the applications of 5-({3-(benzyloxy)-2-methylpropylsulfanyl}methyl)furan-2-carboxylic acid in drug development?" Studies suggest its potential as a scaffold for designing anti-inflammatory agents and enzyme inhibitors. Its furan core is known to interact with biological targets, such as cyclooxygenases (COX) and lipoxygenases (LOX), which are pivotal in inflammation regulation. This aligns with the growing interest in natural product-inspired drug discovery, where heterocyclic compounds like furans play a central role.

Another hot topic is the compound's role in agrochemical innovation. The sulfanyl and furan functionalities are often explored for their pesticidal and herbicidal properties. With the global push toward sustainable agriculture, researchers are investigating eco-friendly alternatives to traditional agrochemicals. The structural flexibility of 5-({3-(benzyloxy)-2-methylpropylsulfanyl}methyl)furan-2-carboxylic acid allows for modifications that could yield compounds with lower environmental impact.

From a synthetic chemistry perspective, this compound's CAS No. 2172124-37-5 is frequently queried in databases for its physicochemical properties. Its molecular weight, solubility, and stability under various conditions are critical for formulation scientists. The compound's benzyl-protected hydroxyl group also makes it a candidate for prodrug strategies, where controlled release of active metabolites is desired. This is particularly relevant in targeted drug delivery systems, a trending area in nanomedicine.

In conclusion, 5-({3-(benzyloxy)-2-methylpropylsulfanyl}methyl)furan-2-carboxylic acid represents a promising candidate for multidisciplinary research. Its applications span pharmaceuticals, agrochemicals, and material science, reflecting the compound's adaptability to modern scientific challenges. As interest in heterocyclic chemistry and bioactive intermediates grows, this compound is poised to remain a focal point in innovative research endeavors.

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